1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine

• IUPAC Name: 1-[(1-ethylpyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine
• InChI: InChI=1S/C20H29N3O/c1-3-23-16-19(13-21-23)15-22-11-5-7-18(14-22)10-9-17-6-4-8-20(12-17)24-2/h4,6,8,12-13,16,18H,3,5,7,9-11,14-15H2,1-2H3
• InChI Key: IOSCWZWKKZLEOS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN2CCCC(C2)CCC3=CC(=CC=C3)OC
• Molecular Formula: C20H29N3O
• Molecular Weight: 327.5 g/mol

Description

1-[(1-Ethyl-1H-pyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine is not fully understood. However, it is believed to act on the GABAergic system, which is responsible for regulating neuronal excitability. This compound has been found to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and physiological effects:
This compound has been found to produce a range of biochemical and physiological effects. It has been shown to reduce seizure activity in animal models of epilepsy, indicating its potential use as an anticonvulsant. This compound has also been found to produce anxiolytic and sedative effects, suggesting its potential use in the treatment of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine is its high potency and selectivity. This compound has been found to exhibit potent pharmacological effects at relatively low concentrations, making it a valuable tool for studying the GABAergic system. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been found to exhibit neuroprotective properties, suggesting its potential use in slowing or preventing the progression of these diseases. Another area of interest is its potential use in the treatment of anxiety and sleep disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
In conclusion, this compound is a promising compound with potential applications in medicinal chemistry. Its high potency and selectivity make it a valuable tool for studying the GABAergic system, while its potential therapeutic applications make it an attractive target for drug development. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine involves the reaction of 1-ethyl-1H-pyrazole-4-carbaldehyde with 3-[2-(3-methoxyphenyl)ethyl]piperidine in the presence of a reducing agent. This reaction results in the formation of the desired compound in good yield and purity.

Scientific Research Applications

1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-[2-(3-methoxyphenyl)ethyl]piperidine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent anticonvulsant, anxiolytic, and sedative properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression.